2-(1-(4-Chlorophenyl)cyclopropyl)-3-hydroxy-8-(trifluoromethyl)quinoline-4-carboxylic acid
Overview
Description
This compound is a derivative of quinoline, a nitrogen-containing bicyclic compound . It has been discovered as a P-selectin inhibitor with improved pharmacokinetic properties and oral efficacy in models of vascular diseases .
Synthesis Analysis
Quinoline derivatives are synthesized through various methods, including one-pot domino reaction, microwave synthesis using a catalyst, using ionic liquids, photocatalytic synthesis (UV radiation), Pfitzinger reaction, I2-catalyzed cyclization reaction, Wittig reaction, cascade reaction, imino Diels–Alder reaction, Friedel–Crafts reaction, CDC reaction, solvent-free reactions and using small chiral organic molecules as catalysts .
Molecular Structure Analysis
Quinolines are nitrogen-containing bicyclic compounds. The quinoline nucleus is present in numerous biological compounds . The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety .
Chemical Reactions Analysis
Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death . The chemoselective Suzuki reaction of 3,4-dihalo-2-methylquinolines with o-bromophenylboronic acid in the presence of Pd(PPh3)4 (5 mol%) and Na2CO3 (2 equiv.) in DMF/H2O (10: 1) at 100 °C for 24 h afforded 3-(2-bromophenyl)-4-chloro-2-methylquinoline .
Scientific Research Applications
Chemical Synthesis and Reactivity
Regioselective SNAr Reactions
The compound demonstrates potential in regioselective SNAr (nucleophilic aromatic substitution) reactions, providing a pathway for the synthesis of various substituted quinoline derivatives. Zhao and Zhou (2010) observed that poly-halo-quinoline-3-carboxylates, similar in structure to the compound , undergo such reactions under mild conditions, yielding a range of substituted products (Zhao & Zhou, 2010).
Synthesis of Heterocycles
The structure of 2-(1-(4-Chlorophenyl)cyclopropyl)-3-hydroxy-8-(trifluoromethyl)quinoline-4-carboxylic acid lends itself to reactions forming various heterocycles. Pokhodylo, Matiichuk, and Obushak (2010) demonstrated how similar compounds can undergo reactions to form novel heterocyclic structures like pyrazoles and triazoles (Pokhodylo, Matiichuk, & Obushak, 2010).
Synthesis of Antibacterial Agents
The compound's structure is conducive to the synthesis of novel antibacterial agents. For example, Holla et al. (2006) synthesized various 1,2,3-triazole derivatives with potent antimicrobial activity using a similar trifluoromethyl quinoline structure (Holla et al., 2006).
Mechanism of Action
Properties
IUPAC Name |
2-[1-(4-chlorophenyl)cyclopropyl]-3-hydroxy-8-(trifluoromethyl)quinoline-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13ClF3NO3/c21-11-6-4-10(5-7-11)19(8-9-19)17-16(26)14(18(27)28)12-2-1-3-13(15(12)25-17)20(22,23)24/h1-7,26H,8-9H2,(H,27,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RACDNEQBIMTJPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C2=CC=C(C=C2)Cl)C3=C(C(=C4C=CC=C(C4=N3)C(F)(F)F)C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13ClF3NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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